Cas no 1000515-00-3 (2-Methyl-3-(trifluoromethyl)phenylacetonitrile)

• Product Name: 2-Methyl-3-(trifluoromethyl)phenylacetonitrile
• CAS No: 1000515-00-3
• MF: C₁₀H₈F₃N
• MW: 199.172432899475
• MDL: MFCD09832278
• CID: 4555212
• PubChem ID: 46737511
• Update Time: 2024-11-04

2-Methyl-3-(trifluoromethyl)phenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-3-(trifluoromethyl)phenylacetonitrile
• 2-[2-methyl-3-(trifluoromethyl)phenyl]acetonitrile
• 2-(2-Methyl-3-(trifluoromethyl)phenyl)acetonitrile
• 1000515-00-3
• VSBABDIMZJXXIU-UHFFFAOYSA-N
• MFCD09832278
• CS-0439528
• JS-4571
• DB-216333
• AKOS006280943

• MDL： MFCD09832278
• Inchi： 1S/C10H8F3N/c1-7-8(5-6-14)3-2-4-9(7)10(11,12)13/h2-4H,5H2,1H3
• InChI Key： VSBABDIMZJXXIU-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(CC#N)=C1C)(F)F

Computed Properties

• Exact Mass: 199.06088375g/mol
• Monoisotopic Mass: 199.06088375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 23.8

Experimental Properties

• Melting Point: 51-55℃

2-Methyl-3-(trifluoromethyl)phenylacetonitrile Security Information

• HazardClass：6.1